![molecular formula C28H22N2O2 B4935407 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide](/img/structure/B4935407.png)
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide, also known as DPN, is a synthetic compound that has been widely used in scientific research for its unique properties. DPN is a selective agonist for estrogen receptor beta (ERβ), a nuclear receptor that plays a crucial role in various physiological processes, including brain function, bone metabolism, and cardiovascular health.
Mechanism of Action
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide selectively binds to ERβ and activates its downstream signaling pathways, leading to the transcriptional regulation of target genes. ERβ is expressed in various tissues, including the brain, bone, and cardiovascular system, and its activation by 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide has been shown to have tissue-specific effects.
Biochemical and Physiological Effects:
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide has been shown to have a wide range of biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and bone-protective effects. 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide has also been shown to improve cardiovascular function and reduce the risk of atherosclerosis.
Advantages and Limitations for Lab Experiments
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide has several advantages for lab experiments, including its high selectivity for ERβ and its ability to cross the blood-brain barrier. However, 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide also has limitations, including its low solubility and stability, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the use of 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide in scientific research. One potential area of research is the development of 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide-based therapies for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research is the investigation of the role of ERβ in bone metabolism and the potential use of 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide to treat osteoporosis. Additionally, the use of 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide in combination with other drugs or therapies is an area of future research that could lead to new treatments for various diseases.
Synthesis Methods
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide can be synthesized through a multi-step process involving the condensation of 2-aminophenol and benzaldehyde followed by the reaction with 2-phenyl-2-bromoethanone. The final product is obtained through the reduction of the resulting ketone using sodium borohydride.
Scientific Research Applications
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide has been extensively used in scientific research to study the role of ERβ in various physiological and pathological conditions. ERβ has been shown to have protective effects against neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, as well as cardiovascular diseases, osteoporosis, and breast cancer. 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide has been used to investigate the potential therapeutic benefits of targeting ERβ in these diseases.
properties
IUPAC Name |
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22N2O2/c1-28(21-13-7-3-8-14-21,22-15-9-4-10-16-22)27(31)29-23-17-18-25-24(19-23)30-26(32-25)20-11-5-2-6-12-20/h2-19H,1H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQOIHBUTLPOFFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NC3=CC4=C(C=C3)OC(=N4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.